Cas no 341953-69-3 (4-(4-Amino-1,6-dihydro-6-oxo-2-pyrimidinyl)thiomethylbenzoic Acid)

• Product Name: 4-(4-Amino-1,6-dihydro-6-oxo-2-pyrimidinyl)thiomethylbenzoic Acid
• CAS No: 341953-69-3
• MF: C₁₂H₁₁N₃O₃S
• MW: 277.299041032791
• CID: 4778680
• Update Time: 2025-10-18

4-(4-Amino-1,6-dihydro-6-oxo-2-pyrimidinyl)thiomethylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(4-amino-1,6-dihydro-6-oxo-2-pyrimidinyl)thio]methyl]-
• 4-(4-Amino-1,6-dihydro-6-oxo-2-pyrimidinyl)thiomethylbenzoic Acid

• Inchi： 1S/C12H11N3O3S/c13-9-5-10(16)15-12(14-9)19-6-7-1-3-8(4-2-7)11(17)18/h1-5H,6H2,(H,17,18)(H3,13,14,15,16)
• InChI Key： JYJLOWOGEDSDNL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CSC2NC(=O)C=C(N)N=2)C=C1

Additional information on 4-(4-Amino-1,6-dihydro-6-oxo-2-pyrimidinyl)thiomethylbenzoic Acid

Introduction to 4-(4-Amino-1,6-dihydro-6-oxo-2-pyrimidinyl)thiomethylbenzoic Acid (CAS No. 341953-69-3)

4-(4-Amino-1,6-dihydro-6-oxo-2-pyrimidinyl)thiomethylbenzoic Acid, identified by its CAS number 341953-69-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrimidine derivatives, which have been widely studied for their potential biological activities. The structural features of this molecule, particularly the presence of a benzoic acid moiety linked to a pyrimidine ring via a thiomethyl group, make it a versatile scaffold for further chemical modifications and biological evaluations.

The 4-amino-1,6-dihydro-6-oxo-2-pyrimidinyl portion of the molecule is a well-known pharmacophore that has been extensively explored in the development of various therapeutic agents. Pyrimidine derivatives are known for their role in inhibiting enzymes such as kinases and polymerases, which are often overexpressed in diseases like cancer. The benzoic acid component contributes to the molecule's solubility and binding affinity, making it an attractive candidate for drug design.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific pathways involved in disease progression. 4-(4-Amino-1,6-dihydro-6-oxo-2-pyrimidinyl)thiomethylbenzoic Acid has been investigated for its potential as an inhibitor of various enzymes and receptors. For instance, studies have shown that this compound may interact with proteins involved in cell signaling pathways, leading to modulation of cellular processes such as proliferation and apoptosis.

One of the most compelling aspects of this compound is its structural flexibility, which allows for the synthesis of numerous analogs with tailored biological activities. Researchers have utilized computational methods to predict the binding modes of this compound with target proteins, providing insights into its mechanism of action. These studies have highlighted the potential of 4-(4-amino-1,6-dihydro-6-oxo-2-pyrimidinyl)thiomethylbenzoic Acid as a lead compound for further drug development.

Recent experimental studies have demonstrated promising results in vitro and in vivo. For example, researchers have observed inhibitory effects on enzymes such as cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. Additionally, preclinical studies have indicated that this compound may exhibit anti-inflammatory properties by modulating cytokine production and immune cell function.

The synthesis of 4-(4-amino-1,6-dihydro-6-oxo-2-pyrimidinyl)thiomethylbenzoic Acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrimidine ring system efficiently. The introduction of the thiomethyl group at the benzoic acid moiety has been achieved through nucleophilic substitution reactions, ensuring high yield and purity.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have focused on optimizing its absorption, distribution, metabolism, and excretion (ADME) profiles to enhance its bioavailability and therapeutic efficacy. By modifying substituents on the pyrimidine ring and benzoic acid moiety, researchers aim to develop derivatives with improved pharmacokinetic properties.

In conclusion, 4-(4-Amino-1,6-dihydro-6-oxo-2-pyrimidinyl)thiomethylbenzoic Acid (CAS No. 341953-69-3) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activities make it an attractive scaffold for designing novel therapeutic agents. Continued research into its mechanism of action and pharmacokinetic properties will likely lead to new treatments for various diseases.